Cas no 64980-89-8 (Benzenamine, 3-chloro-4-(2,4-dichlorophenoxy)-, hydrochloride)

Benzenamine, 3-chloro-4-(2,4-dichlorophenoxy)-, hydrochloride structure
64980-89-8 structure
Product Name:Benzenamine, 3-chloro-4-(2,4-dichlorophenoxy)-, hydrochloride
CAS No:64980-89-8
MF:C12H9Cl4NO
MW:325.017959356308
CID:389411
PubChem ID:20284749
Update Time:2025-04-19

Benzenamine, 3-chloro-4-(2,4-dichlorophenoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-4-(2,4-dichlorophenoxy)-, hydrochloride
    • 3-chloro-4-(2,4-dichlorophenoxy)aniline,hydrochloride
    • 3-Chloro-4-(2,4-dichlorophenoxy)aniline--hydrogen chloride (1/1)
    • DTXSID10604639
    • 64980-89-8
    • SCHEMBL11339581
    • Inchi: 1S/C12H8Cl3NO.ClH/c13-7-1-3-11(9(14)5-7)17-12-4-2-8(16)6-10(12)15;/h1-6H,16H2;1H
    • InChI Key: DBUIRWJTLHCEPC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1Cl)Cl)N.Cl

Computed Properties

  • Exact Mass: 324.940875g/mol
  • Monoisotopic Mass: 322.943825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų
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